N-(4-Bromobenzyl)-2-fluorobenzylamine
Overview
Description
N-(4-Bromobenzyl)-2-fluorobenzylamine, also known as BFB, is a chemical compound that has gained attention in the scientific community due to its potential use as a research tool. BFB is a derivative of benzylamine and has a unique chemical structure that makes it a useful tool for investigating various biological processes. In
Scientific Research Applications
N-(4-Bromobenzyl)-2-fluorobenzylamine has been used as a research tool in various fields such as neuroscience, pharmacology, and biochemistry. One of the primary uses of this compound is as a ligand for the sigma-1 receptor, which is a protein found in the central nervous system that plays a role in various physiological processes such as pain perception, memory, and mood regulation. This compound has also been used as a tool to investigate the role of sigma-1 receptors in cancer cells and as a potential therapeutic target for certain types of cancer.
Mechanism of Action
The exact mechanism of action of N-(4-Bromobenzyl)-2-fluorobenzylamine is not fully understood, but it is believed to act as a selective agonist for the sigma-1 receptor. Activation of the sigma-1 receptor has been shown to have various effects on cellular processes such as calcium signaling, protein folding, and mitochondrial function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and organisms. In vitro studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and modulate calcium signaling in cancer cells. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-Bromobenzyl)-2-fluorobenzylamine as a research tool is its selectivity for the sigma-1 receptor, which allows for more specific investigations of its role in various biological processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results. Additionally, the cost and availability of this compound can be a limiting factor for some research groups.
Future Directions
There are several future directions for research involving N-(4-Bromobenzyl)-2-fluorobenzylamine. One area of interest is the potential use of this compound as a therapeutic agent for various diseases such as cancer and neurodegenerative diseases. Additionally, further investigations into the mechanism of action of this compound and its effects on various physiological processes could lead to a better understanding of the sigma-1 receptor and its role in health and disease. Finally, the development of new analogs of this compound with improved selectivity and potency could lead to the development of more effective research tools and potential therapeutics.
properties
IUPAC Name |
1-(4-bromophenyl)-N-[(2-fluorophenyl)methyl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrFN/c15-13-7-5-11(6-8-13)9-17-10-12-3-1-2-4-14(12)16/h1-8,17H,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCHIGUZTYGWYMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNCC2=CC=C(C=C2)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
